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Compound of Interest

Compound Name: GSK3326595

cat. No.: B10829419

Technical Support Center: GSK3326595

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of GSK3326595, along with
troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of GSK33265957

Al: For long-term storage, the solid form of GSK3326595 should be stored at -20°C, where it
can remain stable for up to three years.[1][2][3] For shorter durations, storage at 4°C for up to
two years is also acceptable.[2][4] It is crucial to keep the product away from moisture.[1]

Q2: What are the recommended storage conditions for GSK3326595 after it has been
dissolved in a solvent?

A2: Stock solutions of GSK3326595 should be aliquoted to prevent repeated freeze-thaw
cycles.[3] For solutions prepared in DMSO, storage at -80°C is recommended for up to two
years, and at -20°C for up to one year.[4]

Q3: In which solvents is GSK3326595 soluble?

A3: GSK3326595 is soluble in DMSO.[5][6] The reported solubility in DMSO varies, with
concentrations ranging from =25 mg/mL to 91 mg/mL.[2][3] Sonication may be necessary to
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achieve complete dissolution.[1] For in vivo experiments, a common formulation is a mixture of
DMSO, PEG300, Tween 80, and saline.[1]

Q4: How is GSK3326595 typically shipped?

A4: GSK3326595 is generally shipped at room temperature in the continental US, though this
may vary for other locations.[6]

Q5: What is the appearance of GSK3326595?

A5: GSK3326595 is a white to yellow solid.[5]

Stability and Storage Conditions

The stability of GSK3326595 is critical for ensuring the reliability and reproducibility of
experimental results. Below are tables summarizing the recommended storage conditions for
both the solid form and solutions of the compound.

Storage of Solid GSK332659%

Storage Temperature Duration Notes

Recommended for long-term

-20°C Up to 3 years
storage.[1][2][3]

Suitable for shorter-term
4°C Up to 2 years
storage.[2][4]

Storage of GSK3326595 in Solution
Storage

Solvent Duration Notes
Temperature

Aliguot to avoid
DMSO -80°C Up to 2 years repeated freeze-thaw
cycles.[4]

Aliquot to avoid
DMSO -20°C Up to 1 year repeated freeze-thaw
cycles.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.targetmol.com/compound/gsk3326595
https://www.targetmol.com/compound/gsk3326595
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.caymanchem.com/product/27305/gsk3326595
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.targetmol.com/compound/gsk3326595
https://www.abmole.com/products/gsk3326595.html
https://www.selleckchem.com/products/gsk3326595-epz015938.html
https://www.abmole.com/products/gsk3326595.html
https://www.medchemexpress.com/GSK3326595.html
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.medchemexpress.com/GSK3326595.html
https://www.medchemexpress.com/GSK3326595.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Solubility Data

Proper dissolution of GSK3326595 is essential for accurate dosing in experiments.

Solvent Concentration Notes

DMSO > 25 mg/mL Solubility at 25°C.[2]

DMSO = 30 mg/mL No temperature specified.[5]
DMSO 55 mg/mL (121.53 mM) Sonication is recommended.[1]

Ultrasonic assistance may be

needed. Hygroscopic DMSO
DMSO 62.5 mg/mL (138.11 mM) .

can reduce solubility; use fresh

DMSO.[4]

Moisture-absorbing DMSO can
DMSO 91 mg/mL (201.08 mM) decrease solubility; it is
advised to use fresh DMSO.[3]

A common formulation for in
10% DMSO + 40% PEG300 +

_ 2 mg/mL (4.42 mM) vivo studies. Sonication is
5% Tween 80 + 45% Saline

recommended.[1]

Experimental Protocols
Protocol for Assessing GSK3326595 Stability in Solution

This protocol outlines a general method for determining the stability of GSK3326595 in a
specific solvent over time at various temperatures.

1. Preparation of Stock Solution:

o Prepare a concentrated stock solution of GSK3326595 in the desired solvent (e.g., DMSO)

at a known concentration.
o Ensure complete dissolution, using sonication if necessary.

2. Aliquoting and Storage:
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Aliquot the stock solution into multiple sterile, tightly sealed vials to avoid contamination and

evaporation.

» Store the aliquots at different temperature conditions to be tested (e.g., -80°C, -20°C, 4°C,
and room temperature).

3. Time-Point Analysis:

e At designated time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), retrieve one aliquot from each
storage condition.

¢ Allow the samples to come to room temperature before analysis.
4. Purity and Concentration Analysis:

e Analyze the purity and concentration of GSK3326595 in each sample using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

o Compare the results to the initial (time 0) sample to determine the percentage of
degradation.

5. Data Interpretation:

o Adecrease in the peak area of GSK3326595 and the appearance of new peaks in the
chromatogram indicate degradation.

e The compound is considered stable under conditions where the degradation is minimal (e.g.,
<5%).

Troubleshooting Guides
Visualizing Experimental Workflows and
Troubleshooting

The following diagrams illustrate a typical workflow for stability testing and a troubleshooting
guide for common issues encountered during experimentation with GSK3326595.
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Caption: Workflow for assessing the stability of GSK3326595 solutions.
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Caption: Troubleshooting common issues with GSK3326595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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